Cas no 71643-57-7 (Phenol, 2,6-bis[(5-chloro-2-hydroxyphenyl)methyl]-4-nitro-)

• Product Name: Phenol, 2,6-bis[(5-chloro-2-hydroxyphenyl)methyl]-4-nitro-
• CAS No: 71643-57-7
• MF: C₂₀H₁₅Cl₂NO₅
• MW: 420.242803812027
• CID: 545247
• PubChem ID: 13064234
• Update Time: 2025-04-19

Phenol, 2,6-bis[(5-chloro-2-hydroxyphenyl)methyl]-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,6-bis[(5-chloro-2-hydroxyphenyl)methyl]-4-nitro-
• 2,6-bis[(5-chloro-2-hydroxyphenyl)methyl]-4-nitrophenol
• DTXSID70517014
• 71643-57-7
• 2,2'-[(2-Hydroxy-5-nitro-1,3-phenylene)bis(methylene)]bis(4-chlorophenol)
• SCHEMBL11332202
• HXJBLZKZGCMPEW-UHFFFAOYSA-N
• 2,6-bis(5-chloro-2-hydroxybenzyl)-4-nitrophenol
• (2-hydroxy-5-nitro-1,3-phenylene)bis(methylene) bis(4-chlorophenol)

• Inchi： 1S/C20H15Cl2NO5/c21-15-1-3-18(24)11(7-15)5-13-9-17(23(27)28)10-14(20(13)26)6-12-8-16(22)2-4-19(12)25/h1-4,7-10,24-26H,5-6H2
• InChI Key： HXJBLZKZGCMPEW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CC1C=C(C=C(C=1O)CC1C=C(C=CC=1O)Cl)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 419.03285
• Monoisotopic Mass: 419.0327280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 103.83